Cas no 60995-94-0 ((αE)-α-Ethylidenebenzeneacetyl Chloride (97%))

• Product Name: (αE)-α-Ethylidenebenzeneacetyl Chloride (97%)
• CAS No: 60995-94-0
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• CID: 5733530
• PubChem ID: 12311680
• Update Time: 2023-11-22

(αE)-α-Ethylidenebenzeneacetyl Chloride (97%) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetyl chloride, α-ethylidene-, (αE)-
• (αE)-α-Ethylidenebenzeneacetyl Chloride (97%)
• (E)-2-PHENYLBUT-2-ENOYL CHLORIDE
• SCHEMBL10956531
• AT22361
• 60995-94-0

• Inchi： 1S/C10H9ClO/c1-2-9(10(11)12)8-6-4-3-5-7-8/h2-7H,1H3/b9-2+
• InChI Key： GCXIMGKVNVQRNR-XNWCZRBMSA-N
• SMILES： C(/C1C=CC=CC=1)(=C/C)\C(=O)Cl

Computed Properties

• Exact Mass: 180.0341926g/mol
• Monoisotopic Mass: 180.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 131 °C(Press: 10 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes